Cas no 1361577-05-0 (2,3-Bis(perchlorophenyl)-5-nitropyridine)

• Product Name: 2,3-Bis(perchlorophenyl)-5-nitropyridine
• CAS No: 1361577-05-0
• MF: C₁₇H₂Cl₁₀N₂O₂
• MW: 620.739974498749
• CID: 4969221
• Update Time: 2025-10-31

2,3-Bis(perchlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(perchlorophenyl)-5-nitropyridine

• Inchi： 1S/C17H2Cl10N2O2/c18-7-5(8(19)12(23)15(26)11(7)22)4-1-3(29(30)31)2-28-17(4)6-9(20)13(24)16(27)14(25)10(6)21/h1-2H
• InChI Key： ICWIEANQMUNFKW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC(=CN=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)[N+](=O)[O-])Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 627
• XLogP3: 10.2
• Topological Polar Surface Area: 58.7

Additional information on 2,3-Bis(perchlorophenyl)-5-nitropyridine

Introduction to 2,3-Bis(perchlorophenyl)-5-nitropyridine (CAS No. 1361577-05-0)

2,3-Bis(perchlorophenyl)-5-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1361577-05-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its nitro and perchlorophenyl substituents, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

The molecular structure of 2,3-Bis(perchlorophenyl)-5-nitropyridine consists of a pyridine core functionalized with two perchlorophenyl groups at the 2 and 3 positions, along with a nitro group at the 5 position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for tailored applications. The presence of electron-withdrawing nitro groups enhances the compound's reactivity and stability under certain conditions, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the potential of 2,3-Bis(perchlorophenyl)-5-nitropyridine in the context of optoelectronic materials. Studies have demonstrated that this compound can serve as a building block for organic semiconductors due to its ability to form stable π-conjugated systems. Such systems are crucial for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The nitro group, in particular, plays a pivotal role in modulating the energy levels and charge transport properties of these materials.

Moreover, research has highlighted the utility of 2,3-Bis(perchlorophenyl)-5-nitropyridine as a precursor in the synthesis of more complex heterocyclic compounds. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to design molecules with specific biological or material-related properties. This flexibility has opened up new avenues for drug discovery and development, where novel scaffolds derived from this compound may exhibit improved pharmacological profiles compared to existing agents.

One notable area of investigation involves the use of 2,3-Bis(perchlorophenyl)-5-nitropyridine in the development of anticancer agents. Preliminary studies suggest that derivatives of this compound can interact with biological targets involved in tumor growth and progression. The nitro group's ability to participate in redox reactions provides a mechanism for inducing cell death in cancerous cells while sparing healthy tissues. While further research is needed to fully elucidate its therapeutic potential, these findings underscore the compound's promise as a lead molecule in oncology research.

From a synthetic chemistry perspective, 2,3-Bis(perchlorophenyl)-5-nitropyridine offers an intriguing case study for exploring new reaction pathways and methodologies. The challenge of introducing multiple substituents onto a pyridine ring while maintaining regioselectivity has led to innovative approaches in catalysis and molecular construction. These advancements not only contribute to the field of synthetic organic chemistry but also provide tools that can be applied to other complex molecules.

The spectroscopic and thermal properties of 2,3-Bis(perchlorophenyl)-5-nitropyridine have also been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize its structure in detail. These studies have revealed insights into its conformational behavior and intermolecular interactions, which are essential for understanding its reactivity and function in various applications.

In conclusion,2,3-Bis(perchlorophenyl)-5-nitropyridine (CAS No. 1361577-05-0) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an attractive candidate for advanced materials development and pharmaceutical research. As ongoing studies continue to uncover new possibilities for this molecule,2,3-Bis(perchlorophenyl)-5-nitropyridine is poised to play an increasingly important role in shaping the future of chemical innovation.